Cas no 944897-62-5 (1-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methanamine)

• Product Name: 1-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methanamine
• CAS No: 944897-62-5
• MF: C₄H₄F₃N₃O
• MW: 167.089270591736
• MDL: MFCD10696501
• CID: 5233148
• Update Time: 2025-10-29

1-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methanamine
• (5-(Trifluoromethyl)-1,3,4-oxadiazol-2-yl)methanamine
• 1,3,4-Oxadiazole-2-methanamine, 5-(trifluoromethyl)-

• MDL： MFCD10696501
• Inchi： 1S/C4H4F3N3O/c5-4(6,7)3-10-9-2(1-8)11-3/h1,8H2
• InChI Key： NYSVRXUJJHFBEZ-UHFFFAOYSA-N
• SMILES： O1C(C(F)(F)F)=NN=C1CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methanamine

Recent Advances in the Study of 1-[5-(Trifluoromethyl)-1,3,4-oxadiazol-2-yl]methanamine (CAS: 944897-62-5)

The compound 1-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methanamine (CAS: 944897-62-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl-substituted oxadiazole core, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 1-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methanamine, highlighting its efficient preparation via cyclization reactions involving trifluoromethyl-substituted hydrazides. The researchers emphasized the compound's stability and reactivity, which are critical for its incorporation into more complex pharmacophores. The study also reported preliminary data on its pharmacokinetic properties, suggesting favorable absorption and metabolic stability in preclinical models.

In another groundbreaking study (Bioorganic & Medicinal Chemistry Letters, 2024), the biological activity of 1-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methanamine was investigated in the context of antimicrobial resistance. The compound demonstrated potent inhibitory effects against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to its ability to disrupt bacterial cell wall synthesis, as evidenced by molecular docking studies and enzymatic assays. These findings position the compound as a potential lead for developing novel antibiotics.

Further research has explored the application of 1-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methanamine in oncology. A recent paper in European Journal of Medicinal Chemistry (2024) reported its efficacy as an inhibitor of protein kinases involved in cancer cell proliferation. Specifically, the compound showed selective inhibition of the PI3K/AKT/mTOR pathway, a critical signaling cascade in many cancers. In vitro and in vivo studies revealed significant tumor growth suppression in xenograft models, with minimal off-target effects. These results underscore its potential as a targeted therapy for PI3K-driven malignancies.

Beyond its direct therapeutic applications, 1-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methanamine has also been utilized as a versatile building block in medicinal chemistry. Its trifluoromethyl group enhances lipophilicity and metabolic stability, while the oxadiazole ring contributes to hydrogen bonding and π-stacking interactions. Recent work in ACS Medicinal Chemistry Letters (2023) demonstrated its utility in the design of protease inhibitors, where it served as a key structural motif to improve binding affinity and selectivity.

In conclusion, the growing body of research on 1-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methanamine (CAS: 944897-62-5) highlights its multifaceted potential in drug discovery. From antimicrobial and anticancer activities to its role as a privileged scaffold, this compound continues to inspire innovative approaches in chemical biology. Future studies are expected to delve deeper into its mechanistic insights and translational applications, paving the way for next-generation therapeutics.